molecular formula C15H18N8S B6442634 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine CAS No. 2549051-61-6

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine

Cat. No. B6442634
CAS RN: 2549051-61-6
M. Wt: 342.4 g/mol
InChI Key: TYYZWLUHDSSXRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a thiadiazole ring, a purine ring, and a piperazine ring . Thiadiazole derivatives are known for their wide range of biological activities, including anti-angiogenic activity . Purine is a basic core of some natural products such as histidine and DNA-based structures .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, a compound with a similar thiadiazole ring, 5-Cyclopropyl-1,3,4-thiadiazol-2-amine, has a molecular weight of 141.19 .

Advantages and Limitations for Lab Experiments

The use of 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine in laboratory experiments has several advantages. For example, this compound is relatively easy to synthesize and can be used in a variety of experiments. In addition, this compound has a wide range of potential applications and can be used to study a variety of biochemical and physiological processes. However, the use of this compound in laboratory experiments also has some limitations. For example, this compound is relatively unstable and can degrade quickly. In addition, this compound is not approved for use in humans and has not been tested in clinical trials.

Future Directions

The potential applications of 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine are still being explored. For example, further research is needed to determine the exact mechanism of action of this compound and to identify potential new uses for the compound. In addition, further research is needed to investigate the potential therapeutic uses of this compound, such as in the treatment of cancer, inflammation, and neurodegenerative diseases. Finally, further research is needed to develop more stable formulations of this compound that can be used in clinical trials.

Synthesis Methods

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine is synthesized through a multi-step process involving the reaction of 1,3-dichloro-2-methyl-5-nitropyridine with 3-chloropropyl-1,2,4-thiadiazole and piperazine in the presence of triethylamine. This reaction is followed by the addition of 9-methyl-9H-purine in a two-step reaction with aqueous sodium hydroxide and hydrazine hydrate. The product is then purified by column chromatography and recrystallization.

Scientific Research Applications

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine has been studied for its potential applications in a variety of scientific fields, including biochemistry, physiology, and pharmacology. In particular, this compound has been investigated for its potential use in the treatment of various diseases and disorders, such as cancer, inflammation, and neurodegenerative diseases. In addition, this compound has been studied for its potential use in the treatment of metabolic diseases, such as diabetes, as well as its potential anti-inflammatory and anti-viral properties.

properties

IUPAC Name

3-cyclopropyl-5-[4-(9-methylpurin-6-yl)piperazin-1-yl]-1,2,4-thiadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N8S/c1-21-9-18-11-13(21)16-8-17-14(11)22-4-6-23(7-5-22)15-19-12(20-24-15)10-2-3-10/h8-10H,2-7H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TYYZWLUHDSSXRY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC(=NS4)C5CC5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N8S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.